Cas no 89170-23-0 (2-Amino-3-hydroxypropanamide hydrochloride)

• Product Name: 2-Amino-3-hydroxypropanamide hydrochloride
• CAS No: 89170-23-0
• MF: C₃H₉ClN₂O₂
• MW: 140.568759679794
• MDL: MFCD00067559
• CID: 2188073
• PubChem ID: 3085322
• Update Time: 2025-10-28

2-Amino-3-hydroxypropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dl-serineamide;hydrochloride
• 2-amino-3-hydroxypropanamide hydrochloride
• l-serine amide
• H-Ser-NH HCl
• (S)-2-Amino-3-hydroxypropionamide hydrochloride
• NSC206312
• TRA0051920
• (S)-2-Amino-3-hydroxypropionamide HCl
• AM806435
• SY034139
• AK207262
• (2R)-2-amino-3-hydroxypropanamide;hydrochloride
• 2-AMINO-3-HYDROXY-PROPIONAMIDE HYDROCHLORIDE
• 2-Amino-3-hydroxypropanimidic acid--h
• MFCD00050702
• NSC-206312
• E77090
• SCHEMBL853081
• MFCD00067560
• MFCD00067559
• EINECS 265-753-1
• VURWDDZIWBGXCK-UHFFFAOYSA-N
• CS-0161462
• EN300-297815
• LS-12966
• SY034088
• 65414-73-5
• Propanamide, 2-amino-3-hydroxy-, monohydrochloride
• 2-amino-3-hydroxypropanamidehydrochloride
• 2-amino-3-hydroxypropanamide;hydrochloride
• 89170-23-0
• AKOS024124078
• 2-Amino-3-hydroxypropanimidic acid--hydrogen chloride (1/1)
• DTXSID10984029
• 2-Amino-3-hydroxypropanamide hydrochloride

• MDL： MFCD00067559
• Inchi： 1S/C3H8N2O2.ClH/c4-2(1-6)3(5)7;/h2,6H,1,4H2,(H2,5,7);1H
• InChI Key： VURWDDZIWBGXCK-UHFFFAOYSA-N
• SMILES： Cl.OCC(C(N)=O)N

Computed Properties

• Exact Mass: 140.0352552g/mol
• Monoisotopic Mass: 140.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-hydroxypropanamide hydrochloride

Comprehensive Overview of 2-Amino-3-hydroxypropanamide hydrochloride (CAS No. 89170-23-0): Properties, Applications, and Research Insights

2-Amino-3-hydroxypropanamide hydrochloride (CAS No. 89170-23-0) is a specialized organic compound with a molecular structure that combines an amino group, a hydroxyl group, and an amide functionality. This unique combination makes it a valuable intermediate in pharmaceutical and biochemical research. The compound's hydrochloride salt form enhances its solubility and stability, which is critical for laboratory and industrial applications. Researchers often explore its role in synthesizing peptide analogs or as a precursor for bioactive molecules due to its versatile reactivity.

In recent years, the demand for high-purity biochemical intermediates like 2-Amino-3-hydroxypropanamide hydrochloride has surged, driven by advancements in drug discovery and biotechnology. A common query among scientists is how this compound compares to similar amino alcohol derivatives in terms of reactivity and yield. Studies suggest its hydroxyl group facilitates selective modifications, making it preferable for chiral synthesis in asymmetric catalysis. Additionally, its amide bond stability under mild conditions aligns with green chemistry principles, a trending topic in sustainable research.

The compound's CAS No. 89170-23-0 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in medicinal chemistry. Users often inquire about its spectroscopic data (e.g., NMR, IR) and storage recommendations to ensure optimal shelf life. Analytical techniques such as HPLC purity analysis are commonly employed to verify its quality, a critical factor for reproducibility in experiments. Notably, its low toxicity profile (when handled properly) makes it suitable for in vitro studies, though proper safety protocols remain essential.

Emerging applications of 2-Amino-3-hydroxypropanamide hydrochloride include its use in enzyme inhibition studies and glycobiology research, where its structural mimicry of natural substrates is exploited. Discussions in scientific forums highlight its potential in designing small-molecule inhibitors targeting metabolic pathways. For instance, its 3-hydroxypropanamide moiety may interact with active sites of certain dehydrogenases, a hypothesis under investigation in cancer therapeutics.

From an industrial perspective, scalability of 2-Amino-3-hydroxypropanamide hydrochloride synthesis is a key focus. Optimized routes using cost-effective reagents and catalytic methods are often debated in process chemistry circles. Environmental considerations also drive interest in waste-minimizing protocols, such as solvent recovery systems during its production. These topics align with broader industry trends toward circular economy practices.

In summary, 2-Amino-3-hydroxypropanamide hydrochloride (CAS No. 89170-23-0) represents a multifaceted tool for researchers, bridging gaps between organic synthesis, drug development, and biomolecular engineering. Its growing presence in literature underscores its importance, while ongoing innovations ensure its continued relevance in addressing complex scientific challenges.